Cas no 55051-96-2 (Lambertic Acid)
Lambertic Acid structure
Product Name:Lambertic Acid
CAS No:55051-96-2
MF:C20H28O3
MW:316.434526443481
CID:1123994
PubChem ID:13370049
Update Time:2025-04-20
Lambertic Acid Chemical and Physical Properties
Names and Identifiers
-
- Lambertic Acid
- 12-Hydroxy-8,11,13-abietatrien-19-oic acid
- (+)-lambertic acid
- 12-Hydroxy-abieta-8,11,13-trien-19-oic Acid
- 13-Isopropyl-podocarpsaeure
- Lambertsaeure
- 55051-96-2
- NSC146200
- [1S,(+)]-1,2,3,4,4a,9,10,10aalpha-Octahydro-6-hydroxy-1,4abeta-dimethyl-7-(1-methylethyl)-1beta-phenanthrenecarboxylic acid
- NSC-146200
- (1S,4aS,10aR)-6-hydroxy-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
- CHEMBL519807
- (+)-12-Hydroxydehydroabietic acid
- 12-hydroxydehydroabietic acid
- dihydroabietic acid
-
- Inchi: 1S/C20H28O3/c1-12(2)14-10-13-6-7-17-19(3,15(13)11-16(14)21)8-5-9-20(17,4)18(22)23/h10-12,17,21H,5-9H2,1-4H3,(H,22,23)/t17-,19-,20+/m1/s1
- InChI Key: AYDJDNNMKHXZOQ-RLLQIKCJSA-N
- SMILES: OC([C@@]1(C)CCC[C@]2(C)C3C=C(C(C(C)C)=CC=3CC[C@H]21)O)=O
Computed Properties
- Exact Mass: 316.20400
- Monoisotopic Mass: 316.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 5.2
Experimental Properties
- Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 252-254 ºC
- Solubility: Almost insoluble (0.012 g/l) (25 º C),
- PSA: 57.53000
- LogP: 4.61050
Lambertic Acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
55051-96-2 (Lambertic Acid) Related Products
- 5947-49-9(1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-6-hydroxy-1,4a-dimethyl-, (1S,4aS,10aR)-)
- 55102-39-1(4beta-Carboxy-19-nortotarol)
- 3650-09-7(Carnosic acid)
- 67494-15-9(Pisiferic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent